90-64-2

Mandelic acid

In Stock

• CAS RN:
• 90-64-2

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)

• InChIKey:
• IWYDHOAUDWTVEP-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  DL-Mandelic acid is an aromatic hydrocarbon metabolite of styrene.
  Mandelic Acid is an aromatic alpha hydroxy acid used in the treatment of urinary tract infections and as an oral antibiotic.
  Mandelic acid is a 2-hydroxy monocarboxylic acid that is acetic acid in which two of the methyl hydrogens are substituted by phenyl and hydroxyl groups. It has a role as an antibacterial agent and a human xenobiotic metabolite. It is a 2-hydroxy monocarboxylic acid and a member of benzenes. It derives from an acetic acid. It is a conjugate acid of a mandelate.
  2-Hydroxy-2-phenylacetic acid, also known as alpha-hydroxybenzeneacetic acid or (RS)-mandelate, be...

2,4,5-Trimethoxybenzoic acid

In Stock

• CAS RN:
• 490-64-2

• Formula:
• C10H12O5

• InChI:
• InChI=1S/C10H12O5/c1-13-7-5-9(15-3)8(14-2)4-6(7)10(11)12/h4-5H,1-3H3,(H,11,12)

• InChIKey:
• KVZUCOGWKYOPID-UHFFFAOYSA-N

• 2,4,5-Trimethoxybenzoic acid is a methoxybenzoic acid.
  2,4,5-Trimethoxybenzoic acid is a natural product found in Alpinia flabellata with data available.

4-Amino-5-benzoylisoxazole-3-carboxamide

In Stock

• CAS RN:
• 76390-64-2

• Formula:
• C11H9N3O3

• InChI:
• InChI=1S/C11H9N3O3/c12-7-8(11(13)16)14-17-10(7)9(15)6-4-2-1-3-5-6/h1-5H,12H2,(H2,13,16)

• InChIKey:
• PEPVENQAOITVSR-UHFFFAOYSA-N

• 4-Amino-5-benzoylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.

N-ethyl-2-hydroxy-2-methylpropanamide

In Stock

• CAS RN:
• 199190-64-2

• Formula:
• C6H13NO2

• InChI:
• InChI=1S/C6H13NO2/c1-4-7-5(8)6(2,3)9/h9H,4H2,1-3H3,(H,7,8)

• InChIKey:
• DIZHGPJWAFTWBG-UHFFFAOYSA-N

• N-ethyl-2-hydroxy-2-methylpropanamide is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.175. The purity is usually 95%.

N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

Usually In Stock

• CAS RN:
• 330190-64-2

• Formula:
• C19H20ClN3OS

• InChI:
• InChI=1S/C19H20ClN3OS/c20-15-4-2-1-3-14(15)16-22-23-18(25-16)21-17(24)19-8-11-5-12(9-19)7-13(6-11)10-19/h1-4,11-13H,5-10H2,(H,21,23,24)

• InChIKey:
• BUOROHSLPMJWKF-UHFFFAOYSA-N

• N-[5-(2-chlorophenyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C19H20ClN3OS and its molecular weight is 373.9. The purity is usually 95%.

3-(3-Fluorophenyl)-6-phenacyltriazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872590-64-2

• Formula:
• C18H12FN5O2

• InChI:
• InChI=1S/C18H12FN5O2/c19-13-7-4-8-14(9-13)24-17-16(21-22-24)18(26)23(11-20-17)10-15(25)12-5-2-1-3-6-12/h1-9,11H,10H2

• InChIKey:
• BNMJCDLPSQITID-UHFFFAOYSA-N

• 3-(3-Fluorophenyl)-6-phenacyltriazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C18H12FN5O2 and its molecular weight is 349.325. The purity is usually 95%.

7-(diethylamino)-3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-1-propylquinolin-4(1H)-one

In Stock

• CAS RN:
• 893790-64-2

• Formula:
• C24H29FN2O3S

• InChI:
• InChI=1S/C24H29FN2O3S/c1-6-11-27-15-23(31(29,30)18-10-9-16(4)17(5)12-18)24(28)19-13-20(25)22(14-21(19)27)26(7-2)8-3/h9-10,12-15H,6-8,11H2,1-5H3

• InChIKey:
• YXOSJXFDDARBEW-UHFFFAOYSA-N

• 7-(diethylamino)-3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-1-propylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C24H29FN2O3S and its molecular weight is 444.57. The purity is usually 95%.

Cyclobutyl 3-fluorophenyl ketone

In Stock

• CAS RN:
• 898790-64-2

• Formula:
• C11H11FO

• InChI:
• InChI=1S/C11H11FO/c12-10-6-2-5-9(7-10)11(13)8-3-1-4-8/h2,5-8H,1,3-4H2

• InChIKey:
• YDBCUVFNKGSEEI-UHFFFAOYSA-N

• Cyclobutyl 3-fluorophenyl ketone is a useful research compound. Its molecular formula is C11H11FO and its molecular weight is 178.2 g/mol. The purity is usually 95%.

2-[(Z)-3-chlorobut-2-enyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

In Stock

• CAS RN:
• 330990-64-2

• Formula:
• C19H20ClN5O3

• InChI:
• InChI=1S/C19H20ClN5O3/c1-12(20)8-9-25-17(26)15-16(22(2)19(25)27)21-18-23(10-11-24(15)18)13-4-6-14(28-3)7-5-13/h4-8H,9-11H2,1-3H3/b12-8-

• InChIKey:
• ADRJRBLZWNQIQS-WQLSENKSSA-N

• 2-[(Z)-3-chlorobut-2-enyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C19H20ClN5O3 and its molecular weight is 401.8g/mol. The purity is usually 95%.

Tyr-ile-gly-ser-arg

In Stock

• CAS RN:
• 110590-64-2

• Formula:
• C26H42N8O8

• InChI:
• InChI=1S/C26H42N8O8/c1-3-14(2)21(34-22(38)17(27)11-15-6-8-16(36)9-7-15)24(40)31-12-20(37)32-19(13-35)23(39)33-18(25(41)42)5-4-10-30-26(28)29/h6-9,14,17-19,21,35-36H,3-5,10-13,27H2,1-2H3,(H,31,40)(H,32,37)(H,33,39)(H,34,38)(H,41,42)(H4,28,29,30)/t14-,17-,18-,19-,21-/m0/s1

• InChIKey:
• MWOGMBZGFFZBMK-LJZWMIMPSA-N

• Peptide antagonist derived from the laminin β1 chain. Shown to promote cell adhesion and migration and to inhibit tumour growth, angiogenesis and metastasis in vitro.
  
  

4-[5-(cyclopropanecarbonylamino)-2-(trifluoromethoxy)phenyl]-N-[4-[(4-propylsulfonylpiperazin-1-yl)methyl]phenyl]benzamide

In Stock

• CAS RN:
• 929890-64-2

• Formula:
• C32H35F3N4O5S

• InChI:
• InChI=1S/C32H35F3N4O5S/c1-2-19-45(42,43)39-17-15-38(16-18-39)21-22-3-11-26(12-4-22)36-30(40)24-7-5-23(6-8-24)28-20-27(37-31(41)25-9-10-25)13-14-29(28)44-32(33,34)35/h3-8,11-14,20,25H,2,9-10,15-19,21H2,1H3,(H,36,40)(H,37,41)

• InChIKey:
• MAQDQJWCSSCURR-UHFFFAOYSA-N

• AZD-7295, also known as A-689, is a NS5A inhibitor potentially for the treatment of HCV infection.

3-(4-Bromophenyl)-5-(((6-(3-methoxyphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1111290-64-2

• Formula:
• C20H15BrN4O2S

• InChI:
• InChI=1S/C20H15BrN4O2S/c1-26-16-4-2-3-14(11-16)17-9-10-19(24-23-17)28-12-18-22-20(25-27-18)13-5-7-15(21)8-6-13/h2-11H,12H2,1H3

• InChIKey:
• QYJCDWYTQRCHLC-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-5-(((6-(3-methoxyphenyl)pyridazin-3-yl)thio)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C20H15BrN4O2S and its molecular weight is 455.33. The purity is usually 95%.

Methyl 5-(thiazol-4-yl)-1,3,4-oxadiazole-2-carboxylate

Usually In Stock

• CAS RN:
• 1564790-64-2

• Formula:
• C7H5N3O3S

• InChI:
• InChI=1S/C7H5N3O3S/c1-12-7(11)6-10-9-5(13-6)4-2-14-3-8-4/h2-3H,1H3

• InChIKey:
• LRBBEPJEDQGWSO-UHFFFAOYSA-N

• Methyl 5-(thiazol-4-yl)-1,3,4-oxadiazole-2-carboxylate is a useful research compound. Its molecular formula is C7H5N3O3S and its molecular weight is 211.2. The purity is usually 95%.

1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one

In Stock

• CAS RN:
• 1797890-64-2

• Formula:
• C17H14ClNO3S

• InChI:
• InChI=1S/C17H14ClNO3S/c18-14-7-6-13(23-14)15(20)19-9-3-8-17(10-19)12-5-2-1-4-11(12)16(21)22-17/h1-2,4-7H,3,8-10H2

• InChIKey:
• ZWOURXNTJPGAEO-UHFFFAOYSA-N

• 1'-(5-chlorothiophene-2-carbonyl)-3H-spiro[isobenzofuran-1,3'-piperidin]-3-one is a useful research compound. Its molecular formula is C17H14ClNO3S and its molecular weight is 347.81. The purity is usually 95%.

N-(2-fluorophenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

In Stock

• CAS RN:
• 1909590-64-2

• Formula:
• C15H15FN4O

• InChI:
• InChI=1S/C15H15FN4O/c16-11-5-1-2-6-12(11)19-15(21)13-9-14(18-10-17-13)20-7-3-4-8-20/h1-2,5-6,9-10H,3-4,7-8H2,(H,19,21)

• InChIKey:
• LNWZRTZKGZIMJL-UHFFFAOYSA-N

• N-(2-fluorophenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C15H15FN4O and its molecular weight is 286.31. The purity is usually 95%.